Cas no 1804797-46-3 (Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1804797-46-3
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4927655
• Update Time: 2025-05-19

Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H8ClF6NO3/c1-2-21-8(20)4-6-5(10(13,14)15)3-7(9(12)19-6)22-11(16,17)18/h3H,2,4H2,1H3
• InChI Key： LXCMBUFMYCFJML-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)(F)F)C(CC(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate

Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate, with the CAS number 1804797-46-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals and agrochemicals. This compound is notable for its unique structural features, which include a pyridine ring substituted with a trifluoromethoxy group, a trifluoromethyl group, and an ethyl acetate moiety. These substituents contribute to its exceptional chemical stability and bioactivity, making it a valuable molecule in various research and industrial applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that enhances its pharmacokinetic properties. The presence of the trifluoromethoxy group at position 3 and the trifluoromethyl group at position 5 significantly influences the compound's electronic properties, enhancing its ability to interact with biological targets. Recent studies have demonstrated that these fluorinated substituents not only improve the compound's lipophilicity but also contribute to its resistance against metabolic degradation, thereby prolonging its half-life in vivo.

Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate has been extensively studied for its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in various disease pathways, such as kinase inhibitors and histone deacetylase (HDAC) inhibitors. For instance, a recent study published in the *Journal of Medicinal Chemistry* highlighted its promising activity against cancer cell lines, attributed to its ability to modulate cellular signaling pathways.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemical research. Its chlorine substituent at position 2 plays a crucial role in enhancing its pesticidal activity, making it a potential candidate for developing eco-friendly pesticides. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy in controlling crop pests without adverse effects on non-target organisms.

The synthesis of Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial production.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed that Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate exhibits strong binding affinity towards several therapeutic targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its potential as a versatile tool in drug design and development.

In conclusion, Ethyl 2-chloro-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-acetate is a multifaceted compound with remarkable chemical and biological properties. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both pharmaceutical and agrochemical industries. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to scientific progress and innovation.